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Compound of Interest

Compound Name: UNC2025

cat. No.: B612028

Application Notes and Protocols for UNC2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC2025 is a potent and orally bioavailable dual inhibitor of MER proto-oncogene tyrosine
kinase (MERTK) and Fms-like tyrosine kinase 3 (FLT3).[1][2][3][4][5] It has demonstrated
significant therapeutic potential in preclinical models of various cancers, particularly acute
leukemia.[2][6] This document provides detailed information on the solubility of UNC2025 in
various solvents, protocols for its preparation and use in in vitro and in vivo studies, and an
overview of its targeted signaling pathways.

Physicochemical Properties
e Molecular Formula: C2sH4oNeO[1][4]

e Molecular Weight: 476.66 g/mol [1]

o Appearance: White to light yellow solid[1]

Solubility Data

UNC2025 exhibits varying solubility depending on the solvent. The following table summarizes
the available quantitative data for UNC2025 and its hydrochloride salt.
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. UNC2025 HCI
Solvent UNC2025 Solubility . Notes
Solubility

Hygroscopic; use
freshly opened
DMSO. Ultrasonic
treatment may be

100 mg/mL (209.79 100 mg/mL (194.88 required to achieve

mM)[1][71[8] mM)[9] maximum solubility.[1]
Other sources report
>23.9 mg/mL[10], 10
mg/mL[4], and 150
mg/mL[11].

DMSO

Heating is

recommended for the

HCl salt.[11] One
Ethanol 30 mg/mL[4] 60 mg/mL[7][9] o

source indicates

insolubility for the free

base.[10]

DMF 30 mg/mL[4] Not Found

One source reports
>6.09 mg/mL with
ultrasonic treatment.
[10]

Water Insoluble[7][9][12] Insoluble

0.1 mg/mL (in 1:9
PBS (pH 7.2) Not Found
Ethanol:PBS)[4]

High solubility of the
Saline HCl salt (38 ug/mL)[3]  Not Found
[13]

> 2.5 mg/mL (in 10%
Corn QOil DMSO, 90% Corn Oil)  Not Found
[1]
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Experimental Protocols
Preparation of Stock Solutions

For In Vitro Experiments:
To prepare a high-concentration stock solution, dissolve UNC2025 in fresh, anhydrous DMSO.
e Weigh the desired amount of UNC2025 powder in a sterile microcentrifuge tube.

e Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10
mM stock solution, add 209.8 pL of DMSO to 1 mg of UNC2025).

» To aid dissolution, vortex the solution and/or use an ultrasonic bath.[1][10] Gentle warming to
37°C for 10 minutes can also be applied.[10]

o Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.

Store stock solutions at -20°C or -80°C for long-term storage.[1]

Note on DMSO: DMSO is hygroscopic and can absorb moisture from the air, which can impact
the solubility of compounds.[1][9] It is crucial to use freshly opened or properly stored
anhydrous DMSO.

Preparation of Working Solutions for Cell-Based Assays

For cell-based assays, the final concentration of DMSO should be kept low (typically < 0.5%) to
avoid solvent-induced cellular toxicity.[14]

e Thaw a frozen aliquot of the UNC2025 DMSO stock solution.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations for your experiment.

o Ensure that the vehicle control (e.g., cells treated with medium alone) contains the same
final concentration of DMSO as the experimental conditions.

Example Workflow for Preparing Working Solutions:
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Workflow for preparing UNC2025 working solutions.

In Vivo Formulation Protocols

UNC2025 has high oral bioavailability.[3][6] Several formulations have been reported for in vivo
studies.

Formulation 1: PEG300, Tween-80, and Saline[1][8]

This formulation yields a clear solution with a solubility of > 2.5 mg/mL.

Prepare a 10% DMSO stock solution of UNC2025.

Add 40% PEG300 and mix until uniform.

Add 5% Tween-80 and mix thoroughly.

Add 45% saline to reach the final volume and mix until a clear solution is obtained.
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Formulation 2: SBE-3-CD in Saline[1]

This formulation also results in a clear solution with a solubility of > 2.5 mg/mL.
e Prepare a 10% DMSO stock solution of UNC2025.

e Add 90% of a 20% SBE-B-CD solution in saline.

e Mix until the solution is clear.

Formulation 3: Corn Oil[1]

This formulation provides a solubility of = 2.5 mg/mL.

e Prepare a 10% DMSO stock solution of UNC2025.

e Add 90% corn oil and mix thoroughly.

Mechanism of Action and Signaling Pathway

UNC2025 is a potent inhibitor of the receptor tyrosine kinases MERTK and FLT3.[1][2] In
various cancer cells, particularly leukemia, the aberrant expression and activation of MERTK
and FLT3 drive pro-survival signaling pathways.[2][6] Inhibition of these kinases by UNC2025
leads to the downregulation of downstream signaling cascades, including the PI3K/AKT,
MEK/ERK, and JAK/STAT pathways.[2][6][15] This ultimately results in the induction of
apoptosis, and the inhibition of proliferation and colony formation in cancer cells.[6]

UNC2025 Signaling Pathway Diagram:
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UNC2025 inhibits MERTK and FLT3 signaling pathways.

Storage and Stability

¢ Solid Form: Store UNC2025 powder at -20°C for up to 3 years.[1]

¢ In Solvent: Store stock solutions in DMSO at -80°C for up to 2 years or at -20°C for up to 1
year.[1] It is recommended to aliquot stock solutions to prevent degradation from repeated

freeze-thaw cycles.[1]
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Safety Precautions

As with any chemical compound, appropriate personal protective equipment (PPE), including
gloves, lab coat, and safety glasses, should be worn when handling UNC2025. Work in a well-
ventilated area. Refer to the manufacturer's Safety Data Sheet (SDS) for complete safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [UNC2025 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612028#unc2025-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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